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Compound of Interest

Compound Name: 1-Iodoheptane

Cat. No.: B1294452 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety profile of chemical reagents is paramount for ensuring laboratory

safety and the integrity of experimental outcomes. This technical guide provides an in-depth

overview of the safety data for 1-Iodoheptane (CAS No. 4282-40-0), a key intermediate in

organic synthesis. The information is compiled from various Safety Data Sheets (SDS) and

chemical databases to provide a comprehensive resource.

Core Safety Information
1-Iodoheptane is classified as a hazardous substance. It is harmful if swallowed and causes

skin, eye, and respiratory system irritation.[1][2][3][4] It is a combustible liquid and may be

sensitive to light.[2][4][5][6]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classifications for 1-Iodoheptane:

Skin irritation: Category 2[2][3][7]

Eye irritation: Category 2[2][3][7]

Specific target organ toxicity – single exposure (respiratory tract irritation): Category 3[2][3]

[8]
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Flammable liquids: Category 4 (Combustible liquid)[4][9]

Hazard Statements:

H227: Combustible liquid.[4]

H315: Causes skin irritation.[3][7][8]

H319: Causes serious eye irritation.[3][7][8]

H335: May cause respiratory irritation.[3][7][8]

Quantitative Data Summary
The following tables summarize the key quantitative safety and physical data for 1-
Iodoheptane.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C7H15I [2][3][5][8]

Molecular Weight 226.10 g/mol [3][8][10][11]

Appearance

Clear colorless to light

orange/pale yellow-orange

liquid

[2][5][9]

Odor Characteristic, odorless [2][9]

Melting Point -48 °C [5][9][10]

Boiling Point 204 °C at 760 mmHg [5][9][10][12]

Density 1.379 g/mL at 25 °C [5][10][11]

Vapor Density 9.17 [6][9]

Vapor Pressure 0.386 mmHg at 25°C [5]

Solubility

Insoluble in water; miscible

with benzene, chloroform,

ethanol, ether, and acetone.[5]

[11]

Refractive Index n20/D 1.490 [5][10][12]

Fire and Explosion Data
Property Value Source(s)

Flash Point 76 °C (168.8 °F) - closed cup [11][13]

Flash Point 78 °C (172.4 °F) [9]

Storage Class Code 10 - Combustible liquids [11][13]

Toxicity Data
Test Result Species Source(s)

Intraperitoneal LD50 780 mg/kg Mouse [8]
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Experimental Protocols
The data presented above are determined by standardized experimental protocols. The

following provides an overview of the methodologies for key experiments.

Flash Point Determination (ASTM D93 / ISO 2719)
The flash point of 1-Iodoheptane is determined using the Pensky-Martens closed-cup method,

a standard procedure for flammable liquids.[8]

Methodology:

A brass test cup is filled with the liquid sample to a specified level.

The cup is closed with a lid that has openings for an ignition source, a stirrer, and a

thermometer.

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame

or an electric arc) is dipped into the vapor space above the liquid.

The flash point is the lowest temperature at which the vapor ignites to produce a distinct

flash inside the cup.

For combustible liquids like 1-Iodoheptane, the heating rate is typically controlled, and the

ignition source is applied at specified temperature increments until a flash is observed.

Acute Oral Toxicity (OECD Test Guideline 420, 423, or
425)
The acute oral toxicity, often expressed as an LD50 (lethal dose for 50% of a test population),

is determined using one of the approved OECD guidelines. These modern methods aim to

reduce the number of animals used. The following is a generalized procedure based on the

Fixed Dose Procedure (OECD 420).

Methodology:
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Animal Selection: Healthy, young adult rodents (typically female rats) are used.[1]

Housing and Fasting: Animals are housed in controlled conditions (temperature 22°C ± 3°;

relative humidity 30-70%). Food is withheld overnight before dosing.[1]

Dose Administration: The test substance is administered orally in a single dose via gavage.

The starting dose is selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg) based on

existing information.[12]

Sighting Study: A preliminary study is conducted with a small number of animals to

determine the appropriate starting dose for the main study.

Main Study: A group of animals is dosed at the selected starting level. The outcome (toxic

signs or mortality) determines the next step: dosing at a higher or lower fixed dose level, or

concluding the test.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, behavior, etc.), and body weight changes over a period of at least 14 days.[1][12]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Data Analysis: The results are used to classify the substance according to its toxicity, rather

than calculating a precise LD50 value.

Acute Dermal Irritation (OECD Test Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology:

Animal Selection: The albino rabbit is the preferred species for this test.[11]

Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

Application: A small amount (0.5 mL for liquids) of the test substance is applied to a small

area of skin (about 6 cm²) under a gauze patch. An untreated area of skin serves as a

control.
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Exposure: The patch is left in place for 4 hours. After this period, the patch and any residual

test substance are removed.[11]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The observations

continue for up to 14 days to assess the reversibility of any effects.

Scoring: The severity of erythema and edema is scored using a standardized grading

system.

Classification: The substance is classified as an irritant or non-irritant based on the scores

and the reversibility of the observed skin reactions.

Safety Procedures and Logical Workflow
Effective management of the risks associated with 1-Iodoheptane requires a systematic

approach, from initial handling to disposal. The following diagram illustrates the logical workflow

for the safe handling of this chemical.
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Preparation & Handling

Storage

Spill Response

Disposal

Exposure Control & First Aid

Wear Appropriate PPE
(Safety Goggles, Chemical-Resistant Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

and

Store in a Cool, Dry, Well-Ventilated Area

Remove Ignition Sources
(Heat, Sparks, Open Flames)

and

Keep Container Tightly Sealed

ensure

Evacuate Area & Remove Ignition Sources

Store Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Bases)

and

Protect from Light

and

Contain Spill with Inert Absorbent Material

then

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

Collect and Place in a Sealed Container for Disposal

then

Clean Spill Area Thoroughly

finally

Inhalation:
Move to Fresh Air. Seek Medical Attention.

Skin Contact:
Remove Contaminated Clothing. Wash Skin with Soap and Water.

Eye Contact:
Rinse Cautiously with Water for Several Minutes. Seek Medical Attention.

Ingestion:
Do NOT Induce Vomiting. Rinse Mouth. Seek Immediate Medical Attention.

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling, storage, and emergency response for 1-
Iodoheptane.

Handling and Storage Recommendations
Handling:

Avoid all personal contact, including inhalation of vapors or mist.[1][3]

Use only in a well-ventilated area, preferably a chemical fume hood.[6][9]

Keep away from heat, sparks, and open flames.[2][4][6]

Take measures to prevent the buildup of electrostatic charge.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or chemical goggles, chemical-resistant gloves (e.g., PVC or neoprene), and a lab

coat or overalls.[1]

Wash hands thoroughly after handling.[4][6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][4]

Keep containers tightly closed when not in use.[2][3][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][6]

Protect from direct sunlight and light, as the product may discolor on exposure.[2][6]

Store in the original container.[1] Do not use aluminum or galvanized containers.[1]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3][4][6]
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Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[3]

[4] Remove contaminated clothing and shoes and wash them before reuse.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][6] Remove contact lenses if present and

easy to do. Continue rinsing. Seek medical attention.[3]

Ingestion: If swallowed, do NOT induce vomiting.[3][4][6] Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[3][4][6]

Stability and Reactivity
Chemical Stability: Stable under normal storage and handling conditions.[2][6] May discolor

upon exposure to light.[2][6]

Conditions to Avoid: Heat, flames, sparks, and exposure to light.[4][6]

Incompatible Materials: Strong oxidizing agents, strong bases, and active metals (e.g.,

sodium, potassium, magnesium).[1][3][6]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen iodide.[1][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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